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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B3432268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fungicide Triflumizole, focusing on its

chemical identity, including its CAS numbers and a comprehensive list of synonyms.

Furthermore, it elucidates the compound's primary and secondary mechanisms of action

through a detailed signaling pathway diagram.

Chemical Identity: CAS Number and Synonyms
Triflumizole is a widely used imidazole fungicide. Accurate identification is crucial for research

and regulatory purposes. The compound is primarily identified by its CAS Registry Number,

with a secondary number also having been in use. A variety of synonyms are used in scientific

literature, commercial products, and regulatory documents.
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Data Point Value(s)

Primary CAS Number 68694-11-1

Former CAS Number 99387-89-0[1]

Chemical Synonyms

(E)-4-Chloro-α,α,α-trifluoro-N-(1-imidazol-1-yl-2-

propoxyethylidene)-o-toluidine, 4-chloro-

alpha,alpha,alpha-trifluoro-n-(1-imidazol-1-yl-2-

propoxyethylidene);ene)-o-toluidine, Condor,

Fruquintinib Impurity 15, fungicide Triflumizole,

NF-114, N-[4-chloro-2-(trifluoromethyl)phenyl]-1-

imidazol-1-yl-2-propoxyethanimine, Procure,

SSP-11, Terraguard, Triflumine, Triflumizol,

trifumin, Triumizole, Triumizole Solution,

1000ppm, 氟菌唑 (Chinese), triflumizole (n.f.)

(French), трифлумизол (Russian)

Molecular Mechanisms and Signaling Pathways
Triflumizole's primary mode of action is the inhibition of ergosterol biosynthesis, a critical

component of fungal cell membranes.[2][3] This is achieved through the inhibition of the

enzyme 14-α demethylase, a member of the cytochrome P450 family.[4] Disruption of

ergosterol production leads to impaired fungal growth and cell death.

Beyond its principal antifungal activity, research has revealed that Triflumizole interacts with

several other biological pathways:

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Activation: Triflumizole has

been identified as an activator of PPARγ, a key regulator of adipogenesis. This interaction

suggests its potential role as an obesogen.[1][4] Studies in zebrafish have also shown an

upregulation of the PPAR signaling pathway upon exposure.[5]

Retinoid Acid Receptor-related Orphan Receptor γ (RORγ) Inverse Agonism: It acts as an

inverse agonist at RORγ, which leads to the inhibition of IL-17 expression, indicating

potential immunomodulatory effects.[4]
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Ubiquitin-Proteasome System Inhibition: Triflumizole has been shown to inhibit the

ubiquitin-proteasome system, which can affect protein degradation and cellular regulation.[4]

Strigolactone Biosynthesis Inhibition: In rice, Triflumizole inhibits the biosynthesis of

strigolactones by targeting the enzyme Os900, which is involved in converting carlactone to

4-deoxyorobanchol.[6][7]

The following diagram illustrates the known signaling pathways and molecular targets of

Triflumizole.
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Signaling pathways and molecular targets of Triflumizole.

Experimental Protocols
Detailed experimental protocols for the analysis of Triflumizole and its metabolites can vary

depending on the matrix (e.g., soil, crops, biological tissues). A general workflow for the

analysis of Triflumizole residues in soil involves several key steps.

Example Experimental Workflow: Analysis of Triflumizole in Soil

The following diagram outlines a typical experimental workflow for determining Triflumizole
residues in soil samples. This process often involves extraction, a chemical conversion to a

common analyte for simplified detection, derivatization to enhance analytical sensitivity, and

finally, quantification using gas chromatography.
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Experimental Workflow for Triflumizole Analysis in Soil

1. Soil Sample Preparation
(weighing, fortification)

2. Steam Distillation Extraction

3. Chemical Hydrolysis
(Conversion to FA-1-1)

4. Derivatization
(with HFAA to form HFBA)

5. GC/ECD Analysis

6. Data Quantification

Click to download full resolution via product page

Workflow for Triflumizole analysis in soil.

Methodology Detail:

A common analytical method for Triflumizole and its degradates in soil involves a hydrolysis

step to convert these compounds to a common aniline, 2-amino-5-chlorobenzotrifluoride (FA-1-

1). This is followed by derivatization with heptafluorobutyric acid anhydride (HFAA) to form the
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corresponding heptafluorobutyrylanilide (HFBA). This derivatization enhances the sensitivity for

detection by gas chromatography with an electron capture detector (GC/ECD).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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